Cas no 1863384-37-5 (4-(Aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol)

• Product Name: 4-(Aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol
• CAS No: 1863384-37-5
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5750330
• PubChem ID: 165619868
• Update Time: 2025-06-08

4-(Aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1854180
• 1863384-37-5
• 4-(aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol
• 4-(Aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C12H25NO/c1-3-4-10(2)12(9-13)7-5-11(14)6-8-12/h10-11,14H,3-9,13H2,1-2H3
• InChI Key： DEMIYFLHRZJMKJ-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(CC1)C(C)CCC

Computed Properties

• Exact Mass: 199.193614421g/mol
• Monoisotopic Mass: 199.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(Aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol

Chemical Profile of 4-(Aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol (CAS No. 1863384-37-5)

4-(Aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1863384-37-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexane backbone substituted with both an aminomethyl and a pentan-2-yl group, exhibits a unique structural framework that positions it as a potential candidate for various biochemical applications. The presence of both amine and hydroxyl functional groups suggests diverse reactivity, making it a subject of considerable academic and industrial exploration.

The synthesis and characterization of 4-(Aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol have been the focus of several recent studies, particularly in the context of drug discovery and molecular design. The compound's structural motif—a cyclohexane ring linked to an amine-bearing pentyl side chain—has been hypothesized to contribute to its potential biological activity. Specifically, the aminomethyl moiety can serve as a nucleophilic site for further functionalization, while the pentan-2-yl group may enhance lipophilicity, influencing membrane permeability and bioavailability.

In recent years, the development of novel scaffolds for pharmacological intervention has seen considerable progress, with cyclic alcohols and amines being particularly prominent. The structural features of 4-(Aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol align well with this trend, as they provide a balance between steric hindrance and accessibility for medicinal chemistry modifications. For instance, modifications at the aminomethyl position have been explored to introduce bioactive moieties such as protease inhibitors or kinase modulators, which are critical in treating diseases like cancer and inflammatory disorders.

Moreover, the compound's potential role in drug design has been augmented by its compatibility with modern synthetic methodologies. Advances in catalytic asymmetric synthesis have enabled the efficient construction of complex cyclic structures like that of 4-(Aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol, facilitating rapid access to derivatives with tailored properties. Such methodologies are particularly valuable in medicinal chemistry, where rapid iteration and optimization are essential for identifying lead compounds.

Recent studies have also highlighted the compound's relevance in the context of enzyme inhibition. The aminomethyl group can mimic natural substrates or transition states in enzymatic reactions, making it a viable scaffold for designing inhibitors targeting key therapeutic enzymes. For example, analogs of this compound have been investigated as potential inhibitors of cytochrome P450 enzymes, which play crucial roles in drug metabolism and detoxification processes. The presence of the pentan-2-yl group may further modulate enzyme-substrate interactions by influencing binding affinity and selectivity.

The exploration of 4-(Aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol has also extended into the realm of material science, particularly in the development of chiral auxiliaries and ligands for asymmetric catalysis. The rigid cyclohexane ring provides a stable platform for introducing stereogenic centers, which are essential for enantioselective transformations. This has implications not only in pharmaceutical synthesis but also in fine chemical manufacturing, where enantiopure compounds are often required.

In conclusion, 4-(Aminomethyl)-4-(pentan-2-yl)cyclohexan-1-ol (CAS No. 1863384-37-5) represents a versatile molecular entity with broad applications across multiple scientific disciplines. Its unique structural composition—combining an aminomethyl group with a pentan-2-yl substituent on a cyclohexane core—makes it an attractive candidate for further biochemical investigation. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to play an increasingly significant role in drug discovery and molecular engineering.